Cas no 922081-10-5 (N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide)

• Product Name: N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide
• CAS No: 922081-10-5
• MF: C₁₆H₁₆ClN₅O₂
• MW: 345.783541679382
• CID: 5830256
• PubChem ID: 42391118
• Update Time: 2025-06-08

N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[5-[(3-chlorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide
• AKOS024639487
• 922081-10-5
• N-(2-{5-[(3-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide
• N-(2-(5-(3-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide
• F2323-0430
• N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide

• Inchi： 1S/C16H16ClN5O2/c1-11(23)18-5-6-22-15-14(8-20-22)16(24)21(10-19-15)9-12-3-2-4-13(17)7-12/h2-4,7-8,10H,5-6,9H2,1H3,(H,18,23)
• InChI Key： BRZGWXORWKIZDK-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=N1)C(=O)N(CC1=CC=CC(Cl)=C1)C=N2)(=O)C

Computed Properties

• Exact Mass: 345.0992525g/mol
• Monoisotopic Mass: 345.0992525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide

Professional Introduction to N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide and CAS No. 922081-10-5

N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 922081-10-5, represents a novel class of molecules with potential therapeutic applications. The intricate structure of this compound, featuring a pyrazolo[3,4-d]pyrimidine core, makes it a subject of intense study for its pharmacological properties and mechanisms of action.

The< strong>pyrazolo[3,4-d]pyrimidine scaffold is a well-known heterocyclic system that has been extensively explored for its biological activity. This particular derivative, characterized by the presence of a 3-chlorophenylmethyl group and an acetamide moiety, exhibits unique chemical and biological properties. The< strong>3-chlorophenylmethyl substituent introduces a lipophilic group that can enhance the compound's ability to cross cell membranes, while the acetamide side chain provides a site for further functionalization and interaction with biological targets.

In recent years, there has been a surge in research focused on developing new therapeutic agents targeting various diseases. N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide has emerged as a promising candidate in this endeavor. Its unique structure suggests potential applications in areas such as oncology, inflammation, and neurodegenerative disorders. The< strong>pyrazolo[3,4-d]pyrimidine core is known to interact with enzymes and receptors involved in critical cellular processes, making it an attractive scaffold for drug design.

One of the most compelling aspects of this compound is its potential to inhibit key enzymes involved in cancer progression. Studies have shown that< strong>pyrazolo[3,4-d]pyrimidine-based compounds can interfere with the activity of enzymes such as kinases and cyclases, which are often overexpressed in cancer cells. The< strong>3-chlorophenylmethyl group in N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide may enhance its binding affinity to these targets by improving its solubility and bioavailability.

The pharmacological profile of this compound has been further investigated through in vitro and in vivo studies. Preliminary results indicate that it exhibits significant inhibitory activity against several cancer cell lines. Additionally, its ability to induce apoptosis in tumor cells without affecting normal cells suggests that it may have fewer side effects compared to existing chemotherapeutic agents. These findings make N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide a promising lead for further development.

Beyond its potential applications in oncology,< strong>N-(2-{5-(3-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide has also shown promise in treating inflammatory diseases. The< strong>pyrazolo[3,4-d]pyrimidine scaffold is known to modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. The presence of the< strong>acetamide moiety may further enhance its anti-inflammatory effects by facilitating interactions with specific receptors and signaling pathways.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various functional groups while maintaining the structural integrity of the< strong>pyrazolo[3,4-d]pyrimidine core. These synthetic strategies have been optimized to minimize side reactions and maximize the overall efficiency of the process.

In conclusion,N-(2-{5-(3-chlorophenyl)methyl-4-ofoxo-l[H,H,S]-pyrazolo[S,S,d]-pyrimidin-l -yl}ethyl)acetamide (CAS No.< strong>922081-l0-S) represents a significant advancement in pharmaceutical research. Its unique structure and promising pharmacological properties make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications for this compound,< strong>N-(2-{S - (S - chlorophenyl)methyi - 4 - oxo - l[H,H,S]- pyrazo [S,S,d]- py rimidin-l - yl } ethyl ) acet amide holds great potential for improving patient outcomes across various medical conditions.